Cas no 1194710-85-4 (7H-Pyrrolo[2,3-d]pyrimidin-4-ol)

7H-Pyrrolo[2,3-d]pyrimidin-4-ol is a heterocyclic compound featuring a fused pyrrole and pyrimidine ring system, which serves as a versatile scaffold in medicinal chemistry and drug development. Its structural motif is particularly valuable for designing kinase inhibitors and nucleoside analogs due to its ability to mimic purine bases. The compound exhibits favorable binding interactions with biological targets, enhancing selectivity and potency in therapeutic applications. Its synthetic accessibility and potential for derivatization make it a key intermediate in the synthesis of bioactive molecules. The presence of the hydroxyl group at the 4-position further allows for functionalization, broadening its utility in pharmaceutical research.
7H-Pyrrolo[2,3-d]pyrimidin-4-ol structure
1194710-85-4 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-4-ol
CAS No:1194710-85-4
MF:C6H5N3O
MW:135.123400449753
CID:5712937
PubChem ID:135408689
Update Time:2025-11-02

7H-Pyrrolo[2,3-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 1,7-dihydro-
    • Z991556978
    • A6335
    • 3H-pyrrolo[2,3-d]pyrimidin-4(7H)-on
    • 4-Hydroxypyrrolo(2,3-d)pyrimidine
    • 3,7-Dihydro-pyrrolo[2,3-d]pyrimidin-4-one
    • 1H-Pyrrolo[2,3-d]pyrimidin-4-ol;3H-PYRROLO[2,3-D]PYRIMIDIN-4(7H)-ONE
    • AC-3601
    • EN300-89374
    • 7-Deaza-6-hydroxypurine
    • 3H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
    • 1H-PYRROLO[2,3-D]PYRIMIDIN-4(7H)-ONE
    • 7H-Pyrrolo[2,3-d]pyrimidin-4-ol
    • 1,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
    • MFCD01686814
    • MFCD08234923
    • D4324
    • AB2819
    • PS-3938
    • NSC 124164
    • NSC-124164
    • MFCD08445809
    • 7-Deaza-6-hydroxy purine
    • SCHEMBL95556
    • NSC-59251
    • HY-77543
    • STL555021
    • 1,7-Dihydro-4H-pyrrolo(2,3-d)pyrimidin-4-one
    • 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 1,7-dihydro-
    • 4-Hydroxy-7H-pyrrolo[2,3-d]pyrimidine
    • Pyrrolo[2,3-d]pyrimidin-4-one
    • 7H-Pyrrolo[2,3-d]pyrimidine-4-ol
    • NSC 59251
    • AM947
    • BB 0260583
    • 7-Deazahypoxanthine
    • Pyrrolo[2,3-d]pyrimidin-4-ol
    • BCP01152
    • AKOS005259323
    • 3,7-dihydro-pyrrolo [2, 3-d] pyrimidine-4-one
    • 1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
    • 1H-Pyrrolo[2,3-d]pyrimidin-4-ol
    • W-202520
    • CL3426
    • AKOS005257875
    • 4H-Pyrrolo[2, 1,7-dihydro-
    • CHEMBL186582
    • NSC59251
    • 3680-71-5
    • 1,7-DIHYDRO-PYRROLO[2,3-D]PYRIMIDIN-4-ONE
    • NSC124164
    • 4-Hydroxypyrrolopyrimidine
    • AKOS006238153
    • SY007658
    • 3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
    • DTXSID30190281
    • 7H-Pyrrolo[2,3-d]pyrimidin-4(3H)-one
    • Pyrrolo(2,3-d)pyrimidin-4-one
    • 4-hydroxypyrrolo [2,3-d]pyrimidine
    • 1,7-DIHYDRO-4H-PYRROLO[2,3-D]PYRIMIDIN-4-ONE
    • SCHEMBL15707647
    • 7H-Pyrrolo(2,3-d)pyrimidin-4-ol
    • 1194710-85-4
    • PB29165
    • 3,7-Dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
    • CS-M1987
    • 7-Deazahypoxanthine, 97%
    • BBL101225
    • 4-hydroxypyrrolo[2,3-d]pyrimidine
    • 7HX
    • 3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
    • FT-0650381
    • AKOS015918740
    • 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 3,5-dihydro-
    • 8W6UF5S8F3
    • 3H,7H-pyrrolo[2,3-d]pyrimidin-4-one
    • DTXCID40112772
    • 3,7-Dihydro-4H-pyrrolo(2,3-d)pyrimidin-4-one
    • DB-013207
    • Inchi: 1S/C6H5N3O/c10-6-4-1-2-7-5(4)8-3-9-6/h1-3H,(H2,7,8,9,10)
    • InChI Key: FBMZEITWVNHWJW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CNC=2N=CN1

Computed Properties

  • Exact Mass: 135.043261791g/mol
  • Monoisotopic Mass: 135.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Density: 1.62±0.1 g/cm3(Predicted)
  • Melting Point: >330 °C(Solv: water (7732-18-5))
  • Boiling Point: 306.5±52.0 °C(Predicted)
  • pka: 5.45±0.20(Predicted)

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Additional information on 7H-Pyrrolo[2,3-d]pyrimidin-4-ol

7H-Pyrrolo[2,3-d]pyrimidin-4-ol (CAS 1194710-85-4): A Versatile Heterocyclic Compound in Medicinal Chemistry

The 7H-Pyrrolo[2,3-d]pyrimidin-4-ol (CAS 1194710-85-4) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in pharmaceutical research and drug discovery. As a fused bicyclic system containing both pyrrole and pyrimidine rings, this scaffold offers unique structural features that make it valuable for designing bioactive molecules. The compound's pyrrolopyrimidine core serves as a privileged structure in medicinal chemistry, frequently appearing in kinase inhibitors and other therapeutic agents.

Recent advances in small molecule drug discovery have highlighted the importance of heterocyclic compounds like 7H-Pyrrolo[2,3-d]pyrimidin-4-ol. Its molecular structure provides multiple sites for chemical modification, allowing medicinal chemists to fine-tune pharmacological properties. The presence of both hydrogen bond donor (hydroxyl group) and acceptor (nitrogen atoms) moieties enables specific interactions with biological targets, particularly protein kinases which are crucial in signal transduction pathways.

The synthesis of 7H-Pyrrolo[2,3-d]pyrimidin-4-ol derivatives has become a hot topic in organic chemistry, with researchers developing novel synthetic routes to access diverse analogs. These synthetic efforts are driven by the compound's potential applications in treating various diseases, particularly in oncology and inflammatory disorders. The pyrrolopyrimidine scaffold has demonstrated remarkable versatility, serving as the foundation for several clinical candidates and approved drugs.

From a physicochemical perspective, 7H-Pyrrolo[2,3-d]pyrimidin-4-ol typically exhibits moderate solubility in polar organic solvents and limited aqueous solubility, properties that can be optimized through structural modifications. The compound's logP value and hydrogen bonding capacity make it particularly interesting for drug design, as these parameters significantly influence membrane permeability and bioavailability.

In the context of current pharmaceutical trends, 7H-Pyrrolo[2,3-d]pyrimidin-4-ol derivatives are being investigated as potential JAK kinase inhibitors, a class of therapeutics with applications in autoimmune diseases and cancer. The compound's ability to mimic purine bases allows it to compete with ATP in kinase binding sites, making it particularly valuable for targeting signal transduction pathways.

The growing interest in targeted cancer therapies has further elevated the importance of pyrrolopyrimidine-based compounds. Researchers are exploring how modifications to the 7H-Pyrrolo[2,3-d]pyrimidin-4-ol core can enhance selectivity for specific oncogenic kinases while minimizing off-target effects. This approach aligns with the pharmaceutical industry's shift toward precision medicine and personalized treatment strategies.

Beyond therapeutic applications, 7H-Pyrrolo[2,3-d]pyrimidin-4-ol serves as a valuable building block in chemical biology research. Scientists utilize this scaffold to develop chemical probes for studying enzyme mechanisms and protein-protein interactions. The compound's fluorescence properties, when properly modified, can also be exploited for imaging applications in cellular studies.

Recent patent literature reveals a surge in filings related to pyrrolopyrimidine derivatives, particularly those derived from 7H-Pyrrolo[2,3-d]pyrimidin-4-ol. Pharmaceutical companies are actively pursuing novel analogs with improved pharmacokinetic profiles and reduced toxicity. This intellectual property activity reflects the compound's commercial potential and the competitive landscape in kinase inhibitor development.

In the context of green chemistry initiatives, researchers are developing more sustainable synthetic approaches to 7H-Pyrrolo[2,3-d]pyrimidin-4-ol and its derivatives. These efforts focus on reducing hazardous byproducts, improving atom economy, and employing catalytic methods that minimize environmental impact while maintaining high yields and purity.

The analytical characterization of 7H-Pyrrolo[2,3-d]pyrimidin-4-ol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming structural identity, assessing purity, and understanding solid-state properties that may influence formulation development.

As the pharmaceutical industry continues to explore kinase-targeted therapies, the demand for high-quality 7H-Pyrrolo[2,3-d]pyrimidin-4-ol and its derivatives is expected to grow. Suppliers specializing in heterocyclic compounds are expanding their catalogs to include diverse analogs of this scaffold, supporting drug discovery efforts across academic and industrial laboratories.

Looking forward, the versatility of 7H-Pyrrolo[2,3-d]pyrimidin-4-ol positions it as a key player in next-generation drug discovery. Its applications may extend beyond current therapeutic areas as researchers uncover novel biological targets that can be modulated by this privileged structure. The compound's continued relevance in medicinal chemistry underscores the importance of fundamental heterocyclic scaffolds in addressing unmet medical needs.

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